Cas no 365526-34-7 (Methyl 4-chloro-3-iodobenzoate)

Methyl 4-chloro-3-iodobenzoate structure
365526-34-7 structure
Product Name:Methyl 4-chloro-3-iodobenzoate
CAS No:365526-34-7
MF:C8H6ClIO2
MW:296.489513874054
MDL:MFCD09263357
CID:890514
PubChem ID:15521790
Update Time:2025-09-18

Methyl 4-chloro-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-Chloro-3-Iodobenzoate
    • METHYL 3-IODO-4-CHLOROBENZOATE
    • Benzoic acid, 4-chloro-3-iodo-, methyl ester
    • LogP
    • 4-chloro-3-iodo-benzoic acid methyl ester
    • Methyl 4-chloro-3-iodo-benzoate
    • LWENYAHUBUWONE-UHFFFAOYSA-N
    • 3-Iodo-4-chlorobenzoic acid methyl ester
    • CS-0094444
    • SCHEMBL2196660
    • KA-5035
    • DB-069400
    • AKOS015890697
    • 365526-34-7
    • EN300-196310
    • Methyl3-Iodo-4-chlorobenzoate
    • AB9670
    • SY239599
    • MFCD09263357
    • Methyl 4-chloro-3-iodobenzoate
    • MDL: MFCD09263357
    • Inchi: 1S/C8H6ClIO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3
    • InChI Key: LWENYAHUBUWONE-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(C(=O)OC)=C1)Cl

Computed Properties

  • Exact Mass: 295.90968
  • Monoisotopic Mass: 295.91010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.838
  • Boiling Point: 315.455°C at 760 mmHg
  • Flash Point: 144.582°C
  • Refractive Index: 1.608
  • PSA: 26.3

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Methyl 4-chloro-3-iodobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:365526-34-7)Methyl 4-chloro-3-iodobenzoate
Order Number:A1157088
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:36
Price ($):305.0/826.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:365526-34-7)Methyl 4-chloro-3-iodobenzoate
A1157088
Purity:99%/99%
Quantity:25g/100g
Price ($):305.0/826.0
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